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Compound of Interest

Compound Name: 6-Cyano Diclazuril-13C3,15N2

Cat. No.: B15600286 Get Quote

In-Depth Technical Guide: 6-Cyano Diclazuril-
13C3,15N2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular formula and weight of the

isotopically labeled compound 6-Cyano Diclazuril-13C3,15N2, alongside its unlabeled

counterpart, 6-Cyano Diclazuril. This information is critical for a range of applications in drug

development, including metabolic studies, pharmacokinetic analysis, and as an internal

standard in analytical assays.

Core Compound Data
The precise molecular formula and weight are fundamental parameters for the accurate

preparation of standards, interpretation of mass spectrometry data, and overall quantitative

analysis. The data for both the labeled and unlabeled forms of 6-Cyano Diclazuril are

summarized below.

Compound Molecular Formula
Calculated Molecular
Weight ( g/mol )

6-Cyano Diclazuril C₁₈H₈Cl₃N₅O₂ 432.65

6-Cyano Diclazuril-¹³C₃,¹⁵N₂ ¹³C₃C₁₅H₈Cl₃¹⁵N₂N₃O₂[1] 437.612[1]
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Molecular Formula and Weight Determination
The molecular formula of the unlabeled 6-Cyano Diclazuril was determined to be

C₁₈H₈Cl₃N₅O₂. This was deduced from the provided molecular formula of its isotopically

labeled version, 6-Cyano Diclazuril-¹³C₃,¹⁵N₂, which is given as ¹³C₃C₁₅H₈Cl₃¹⁵N₂N₃O₂[1]. The

labeled formula indicates a total of 18 carbon atoms (15 ¹²C and 3 ¹³C) and 5 nitrogen atoms (3

¹⁴N and 2 ¹⁵N).

The molecular weight of the unlabeled compound was calculated using the standard atomic

weights of its constituent elements:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u

Chlorine (Cl): 35.453 u

Nitrogen (N): 14.007 u

Oxygen (O): 15.999 u

For the isotopically labeled 6-Cyano Diclazuril-¹³C₃,¹⁵N₂, the precise molecular weight of

437.612 g/mol is reported[1]. This calculation incorporates the specific atomic masses of the

isotopes:

Carbon-13 (¹³C): 13.00335 u

Nitrogen-15 (¹⁵N): 15.00011 u

Logical Relationship Diagram
The following diagram illustrates the relationship between the unlabeled compound and its

isotopically labeled counterpart, highlighting the substitution of specific isotopes.
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6-Cyano Diclazuril
C₁₈H₈Cl₃N₅O₂

Isotopic Labeling

Substitution of
3 Carbon atoms with ¹³C and

2 Nitrogen atoms with ¹⁵N

6-Cyano Diclazuril-¹³C₃,¹⁵N₂

¹³C₃C₁₅H₈Cl₃¹⁵N₂N₃O₂

Click to download full resolution via product page

Caption: Isotopic labeling of 6-Cyano Diclazuril.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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